molecular formula C12H17ClN2 B8648089 4-(N-(4-Chlorophenyl))aminomethylpiperidine

4-(N-(4-Chlorophenyl))aminomethylpiperidine

Cat. No.: B8648089
M. Wt: 224.73 g/mol
InChI Key: SGCIGVNUQMFQKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(N-(4-Chlorophenyl))aminomethylpiperidine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17ClN2

Molecular Weight

224.73 g/mol

IUPAC Name

4-chloro-N-(piperidin-4-ylmethyl)aniline

InChI

InChI=1S/C12H17ClN2/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10,14-15H,5-9H2

InChI Key

SGCIGVNUQMFQKO-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1CNC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the general procedure, 4-bromochlorobenzene (192 mg, 1.0 mmol) was coupled with 4-aminomethylpiperidine (171 mg, 1.5 mmol) at 100° C. for 20 h. Purification of the crude product by column chromatography on silica gel using methanol/dichloromethane (saturated with ammonia) (1:20) as eluent afforded the desired product as a light yellow solid (134 mg, 60% yield). Rf=0.3 (methanol/dichloromethane (saturated with ammonia)=1:20).
Quantity
192 mg
Type
reactant
Reaction Step One
Quantity
171 mg
Type
reactant
Reaction Step Two
Yield
60%

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